Cas no 2229188-90-1 (1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol)

1-(3-Fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol is a fluorinated cyclopropylmethanol derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure combines a substituted phenyl ring with a sterically hindered cyclopropane moiety, offering unique reactivity and stability. The fluorine substituent enhances lipophilicity and metabolic resistance, while the dimethylcyclopropyl group contributes to conformational rigidity, which may influence binding affinity in bioactive compounds. This compound serves as a versatile intermediate for further functionalization, such as esterification or etherification, due to the presence of the hydroxyl group. Its well-defined stereochemistry and purity make it suitable for research in medicinal chemistry and material science applications requiring tailored molecular properties.
1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol structure
2229188-90-1 structure
Product Name:1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol
CAS No:2229188-90-1
MF:C13H17FO
MW:208.271887540817
CID:6395506
PubChem ID:165980788
Update Time:2025-05-20

1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol
    • 2229188-90-1
    • [1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
    • EN300-1739232
    • Inchi: 1S/C13H17FO/c1-9-4-10(6-11(14)5-9)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
    • InChI Key: QHCUNPYMAFANBB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1)C1(CO)CC1(C)C

Computed Properties

  • Exact Mass: 208.126343324g/mol
  • Monoisotopic Mass: 208.126343324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1739232-0.05g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
0.05g
$1032.0 2023-09-20
Enamine
EN300-1739232-0.1g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
0.1g
$1081.0 2023-09-20
Enamine
EN300-1739232-0.25g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
0.25g
$1131.0 2023-09-20
Enamine
EN300-1739232-0.5g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
0.5g
$1180.0 2023-09-20
Enamine
EN300-1739232-1.0g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
1g
$1229.0 2023-05-23
Enamine
EN300-1739232-2.5g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
2.5g
$2408.0 2023-09-20
Enamine
EN300-1739232-5.0g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
5g
$3562.0 2023-05-23
Enamine
EN300-1739232-10.0g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
10g
$5283.0 2023-05-23
Enamine
EN300-1739232-1g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
1g
$1229.0 2023-09-20
Enamine
EN300-1739232-5g
[1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2229188-90-1
5g
$3562.0 2023-09-20

Additional information on 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3-Fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229188-90-1)

1-(3-Fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol, with the CAS number 2229188-90-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated aromatic ring and a cyclopropyl moiety. These structural elements contribute to its potential as a lead compound for the development of new therapeutic agents.

The chemical structure of 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol consists of a 3-fluoro-5-methylphenyl group attached to a 2,2-dimethylcyclopropylmethanol moiety. The presence of the fluorine atom on the phenyl ring can significantly influence the compound's physicochemical properties, such as its lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for various therapeutic applications.

Recent studies have highlighted the potential of 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes and receptors involved in neurodegenerative diseases. The cyclopropyl moiety, in particular, has been found to enhance the compound's binding affinity and selectivity for these targets.

In addition to its potential as a therapeutic agent, 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol has also been explored for its use in chemical biology studies. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways in cellular systems. For example, researchers at the University of California have utilized this compound to investigate the role of certain kinases in cancer cell signaling pathways.

The synthesis of 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol has been optimized through various synthetic routes. One notable method involves the reaction of 3-fluoro-5-methylbenzaldehyde with 1-bromo-2,2-dimethylpropane followed by reduction steps to form the final product. This synthetic approach not only yields high purity but also allows for scalable production, making it suitable for both research and industrial applications.

The pharmacokinetic properties of 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development into clinical trials.

Clinical trials involving 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol are currently underway to evaluate its safety and efficacy in treating various conditions. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option.

In conclusion, 1-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229188-90-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an excellent candidate for further research and development into new therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd